6-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H26N6O4S/c1-32-17-8-6-7-16(13-17)28-18(11-15-12-19(29)24-21(31)23-15)25-26-22(28)33-14-20(30)27-9-4-2-3-5-10-27/h6-8,12-13H,2-5,9-11,14H2,1H3,(H2,23,24,29,31)
• InChI Key: FUAGSFZXJCQHSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCCCCC3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H26N6O4S
• Molecular Weight: 470.5 g/mol
• CAS No.: 852048-81-8

Description

6-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H26N6O4S and its molecular weight is 470.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research on heterocyclic compounds similar in structure has focused on the synthesis of novel molecules with potential biological activities. For example, a study by Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnagenone and khellinone, which exhibited significant anti-inflammatory and analgesic activities, highlighting the therapeutic potential of such compounds in medical research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral Evaluation

Another aspect of research includes the antiviral evaluation of pyrimidine derivatives. A study by El-Etrawy and Abdel-Rahman (2010) focused on the synthesis of 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives and their antiviral activities against Hepatitis A virus (HAV) and Herpes simplex virus type-1 (HSV-1), suggesting the potential use of such compounds in developing new antiviral agents (El-Etrawy & Abdel-Rahman, 2010).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of related heterocyclic compounds have been a significant area of research. Studies have developed methods for synthesizing various pyrimidine derivatives and explored their chemical properties. For instance, Inazumi et al. (1994) described the synthesis of pyrimido[4,5-b]azepine derivatives, showcasing the versatility of pyrimidine compounds in chemical synthesis (Inazumi, Harada, Mizukoshi, Kuroki, Kakehi, & Noguchi, 1994).

Nonlinear Optical Properties

Additionally, research on the nonlinear optical properties of heterocyclic compounds, similar to the compound , has been conducted. Shettigar et al. (2009) studied the third-order nonlinear optical properties of novel styryl dyes, including pyrimidine derivatives, highlighting their potential applications in nonlinear optical materials for device applications (Shettigar, Umesh, Poornesh, Manjunatha, & Asiri, 2009).